Cas no 1400644-93-0 (N-(4-Bromo-3-trifluoromethylphenyl)-1,3-propanesultam)

• Product Name: N-(4-Bromo-3-trifluoromethylphenyl)-1,3-propanesultam
• CAS No: 1400644-93-0
• MF: C₁₀H₉BrF₃NO₂S
• MW: 344.148171186447
• CID: 3043859
• Update Time: 2025-05-25

N-(4-Bromo-3-trifluoromethylphenyl)-1,3-propanesultam Chemical and Physical Properties

Names and Identifiers

• N-(4-Bromo-3-trifluoromethylphenyl)-1,3-propanesultam
• 2-[4-bromo-3-(trifluoromethyl)phenyl]-1,2-thiazolidine 1,1-dioxide
• V3015

• Inchi： 1S/C10H9BrF3NO2S/c11-9-3-2-7(6-8(9)10(12,13)14)15-4-1-5-18(15,16)17/h2-3,6H,1,4-5H2
• InChI Key： HFKGFIDLNNSZDJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(F)(F)F)N1CCCS1(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 406
• XLogP3: 2.8
• Topological Polar Surface Area: 45.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(4-Bromo-3-trifluoromethylphenyl)-1,3-propanesultam

Professional Introduction to N-(4-Bromo-3-trifluoromethylphenyl)-1,3-propanesultam (CAS No. 1400644-93-0)

N-(4-Bromo-3-trifluoromethylphenyl)-1,3-propanesultam is a specialized organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1400644-93-0, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and molecular research. The presence of both bromine and trifluoromethyl substituents in its aromatic ring imparts distinct reactivity and electronic characteristics, making it a valuable intermediate in synthetic chemistry.

The molecular structure of N-(4-Bromo-3-trifluoromethylphenyl)-1,3-propanesultam consists of a phenyl ring substituted with a bromine atom at the 4-position and a trifluoromethyl group at the 3-position. This arrangement creates a molecule with high lipophilicity and moderate polarity, which can influence its solubility and interaction with biological targets. The sultam functional group further enhances its versatility, allowing for further derivatization and modification in synthetic pathways.

In recent years, the compound has been explored for its pharmacological properties. Studies have indicated that derivatives of this structure may exhibit inhibitory effects on various enzymatic targets, making it a promising candidate for developing novel therapeutic agents. The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity in drug molecules, which are critical factors in drug design.

Research published in leading pharmaceutical journals has highlighted the compound's potential in addressing specific therapeutic challenges. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The bromine substituent also facilitates cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures.

The synthesis of N-(4-Bromo-3-trifluoromethylphenyl)-1,3-propanesultam involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed reactions and transition-metal-mediated processes, have been employed to achieve high yields and purity. These techniques are essential for producing pharmaceutical-grade materials that meet stringent regulatory standards.

The compound's applicability extends beyond drug development into materials science and agrochemical research. Its unique electronic properties make it a candidate for designing advanced materials with specific optical or electronic characteristics. Additionally, modifications to its structure could lead to the development of novel pesticides or herbicides with improved efficacy and environmental safety profiles.

Evaluation of N-(4-Bromo-3-trifluoromethylphenyl)-1,3-propanesultam in preclinical studies has provided insights into its biological activity and potential side effects. These studies are crucial for assessing its suitability for further clinical development. Researchers have focused on understanding how the compound interacts with biological targets at the molecular level, which is essential for optimizing its pharmacological properties.

The future prospects of this compound are promising, with ongoing research aimed at expanding its applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative derivatives with enhanced therapeutic potential. As synthetic methodologies continue to advance, the accessibility of this compound will likely increase, fostering further exploration in both academic and industrial settings.

In conclusion, N-(4-Bromo-3-trifluoromethylphenyl)-1,3-propanesultam (CAS No. 1400644-93-0) represents a significant advancement in organic chemistry with broad implications for pharmaceuticals and materials science. Its unique structural features and reactivity make it a versatile building block for developing novel compounds with diverse applications. Continued research efforts will undoubtedly uncover new possibilities for this remarkable molecule.